(5-chloro-2-nitrobenzyl)(3,4-difluorophenyl)amine

• IUPAC Name: N-[(5-chloro-2-nitrophenyl)methyl]-3,4-difluoroaniline
• InChI: InChI=1S/C13H9ClF2N2O2/c14-9-1-4-13(18(19)20)8(5-9)7-17-10-2-3-11(15)12(16)6-10/h1-6,17H,7H2
• InChI Key: OKWKUHCNDYJOAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NCC2=C(C=CC(=C2)Cl)[N+](=O)[O-])F)F
• Molecular Formula: C13H9ClF2N2O2
• Molecular Weight: 298.67 g/mol

Description

(5-chloro-2-nitrobenzyl)(3,4-difluorophenyl)amine is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (5-chloro-2-nitrobenzyl)(3,4-difluorophenyl)amine is not fully understood. However, it is believed to inhibit the activity of certain enzymes by binding to their active sites. This leads to a disruption in the normal function of the enzymes, which can result in various biological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In studies on cancer cells, it has been found to induce apoptosis (programmed cell death) and inhibit cell proliferation. In studies on enzymes, it has been shown to inhibit their activity and alter their conformation. However, the exact effects of this compound on different biological systems are still being investigated.

Advantages and Limitations for Lab Experiments

One of the advantages of (5-chloro-2-nitrobenzyl)(3,4-difluorophenyl)amine is its potential as a tool for studying the mechanism of action of enzymes. It can also be used as a potential anticancer agent. However, one of the limitations is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of (5-chloro-2-nitrobenzyl)(3,4-difluorophenyl)amine. One direction is to further investigate its potential as an anticancer agent and explore its effectiveness against different types of cancer cells. Another direction is to study its effects on different enzymes and determine its potential as a tool for enzyme inhibition. Additionally, its potential use in materials science can be explored further. Overall, this compound has the potential to be a valuable tool in scientific research and its future applications are promising.

Synthesis Methods

The synthesis of (5-chloro-2-nitrobenzyl)(3,4-difluorophenyl)amine involves the reaction of 5-chloro-2-nitrobenzyl chloride with 3,4-difluoroaniline in the presence of a base such as triethylamine. The product is obtained as a yellow solid and can be purified by recrystallization.

Scientific Research Applications

(5-chloro-2-nitrobenzyl)(3,4-difluorophenyl)amine has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, it has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In biochemistry, it has been used as a tool to study the mechanism of action of certain enzymes. In materials science, it has been explored for its potential use in the development of new materials.